Cas no 87994-84-1 (isovaleric-1-13C acid)

• Product Name: isovaleric-1-13C acid
• CAS No: 87994-84-1
• MF: C₅H₁₀O₂
• MW: 103.124356746674
• CID: 1916247
• PubChem ID: 12216201
• Update Time: 2025-04-21

isovaleric-1-13C acid Chemical and Physical Properties

Names and Identifiers

• 3-METHYLBUTYRIC ACID-1-13C
• isovaleric-1-13C acid
• 3-methylbutanoic acid
• 3-methyl(113C)butanoic acid
• DTXCID40431677
• CS-0375804
• SCHEMBL1331498
• Isovaleric acid-13C
• ISOVALERIC ACID (1-13C, 99%)
• HY-W012980S1
• DTXSID40480867
• Isovaleric acid-1-13C
• 87994-84-1
• Isovaleric acid-1-13C, 99 atom % 13C

• Inchi： 1S/C5H10O2/c1-4(2)3-5(6)7/h4H,3H2,1-2H3,(H,6,7)/i5+1
• InChI Key： GWYFCOCPABKNJV-HOSYLAQJSA-N
• SMILES： O[13C](CC(C)C)=O

Computed Properties

• Exact Mass: 103.071434393Da
• Monoisotopic Mass: 103.071434393Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.946 g/mL at 25 °C
• Melting Point: −29 °C(lit.)
• Boiling Point: 175-177 °C(lit.)
• Flash Point: 159 °F
• Refractive Index: n20/D 1.403(lit.)
• Solubility: Not determined

isovaleric-1-13C acid Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：